Cas no 887588-04-7 (tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate
• CAS No: 887588-04-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD06656623
• CID: 822074
• PubChem ID: 50986436
• Update Time: 2025-10-25

tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate
• 3-Cyclopropylamino-piperidine-1-carboxylic acid tert-butyl ester
• EN300-71923
• NCKAETPZBCKKQX-UHFFFAOYSA-N
• 887588-04-7
• AKOS010904990
• DTXSID10679044
• tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate, AldrichCPR
• AM101490
• FT-0688646
• SCHEMBL4268788
• A861480
• tert-butyl3-(cyclopropylamino)piperidine-1-carboxylate
• SB43730
• 1-Boc-3-(cyclopropylamino)piperidine
• AS-44711
• 3-(cyclopropylamino)piperidine-1-carboxylic acid tert-butyl ester
• MFCD06656623
• AB3374

• MDL： MFCD06656623
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-4-5-11(9-15)14-10-6-7-10/h10-11,14H,4-9H2,1-3H3
• InChI Key： NCKAETPZBCKKQX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)NC1CC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.06

tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate

Comprehensive Guide to tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate (CAS No. 887588-04-7)

tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate (CAS No. 887588-04-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is widely utilized as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the cyclopropylamino and tert-butyl carboxylate groups, make it a versatile building block in medicinal chemistry.

The growing interest in tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate is driven by its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are exploring its role in modulating neurotransmitter systems, which could lead to breakthroughs in treating neurological disorders. Additionally, its piperidine scaffold is a common motif in FDA-approved drugs, further highlighting its importance.

One of the most frequently asked questions about tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate is its solubility and stability under various conditions. Studies indicate that this compound exhibits good solubility in organic solvents such as dichloromethane (DCM) and dimethyl sulfoxide (DMSO), making it suitable for laboratory-scale reactions. Its stability at room temperature ensures ease of handling and storage, which is crucial for industrial applications.

In recent years, the demand for tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate has surged due to its role in the synthesis of small-molecule inhibitors and protease inhibitors. These compounds are pivotal in targeting specific enzymes involved in diseases like cancer and viral infections. The cyclopropylamino moiety, in particular, is known to enhance the metabolic stability of drug candidates, a feature highly sought after in pharmacokinetic optimization.

Another hot topic surrounding tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate is its use in parallel synthesis and combinatorial chemistry. These techniques enable the rapid generation of diverse compound libraries, accelerating the drug discovery process. The compound's compatibility with solid-phase synthesis and microwave-assisted reactions further underscores its utility in high-throughput screening.

From a market perspective, tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate is witnessing increased adoption in contract research organizations (CROs) and academic laboratories. Its availability from reputable suppliers ensures consistent quality, which is critical for reproducible research outcomes. The compound's CAS No. 887588-04-7 serves as a unique identifier, facilitating seamless procurement and regulatory compliance.

Environmental and safety considerations are also paramount when working with tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended to ensure safe handling. Its low toxicity profile makes it a preferred choice for sustainable chemistry initiatives.

Looking ahead, the applications of tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate are expected to expand into emerging fields such as bioconjugation and proteomics. Its ability to serve as a linker or spacer in bioconjugate chemistry opens new avenues for targeted drug delivery systems. Furthermore, advancements in cryo-electron microscopy (cryo-EM) and X-ray crystallography are likely to provide deeper insights into its molecular interactions.

In conclusion, tert-Butyl 3-(cyclopropylamino)piperidine-1-carboxylate (CAS No. 887588-04-7) is a compound of immense scientific and industrial relevance. Its multifaceted applications, coupled with its favorable physicochemical properties, position it as a cornerstone in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of drug discovery and development.